N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-2-phenoxyacetamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-(3-nitrophenyl)methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C25H20N2O5/c28-22-14-13-17-7-4-5-12-21(17)24(22)25(18-8-6-9-19(15-18)27(30)31)26-23(29)16-32-20-10-2-1-3-11-20/h1-15,25,28H,16H2,(H,26,29)
• InChI Key: RZZOQYINOUFZEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC(C2=CC(=CC=C2)[N+](=O)[O-])C3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C25H20N2O5
• Molecular Weight: 428.4 g/mol

Description

N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-2-phenoxyacetamide, also known as HNPA, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and it is believed to have a wide range of applications in the field of biochemistry and pharmacology.

Mechanism of Action

N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-2-phenoxyacetamide is believed to bind to copper ions through its naphthalene ring, which forms a stable complex with copper. This complex can then undergo a redox reaction, leading to the formation of reactive oxygen species that can damage cells. In photodynamic therapy, this compound is activated by light, which leads to the formation of singlet oxygen that can kill cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential antimicrobial agent. In addition, this compound has been shown to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-2-phenoxyacetamide in lab experiments is its high selectivity for copper ions, which can help reduce background fluorescence and improve the accuracy of measurements. However, this compound can be sensitive to pH and temperature changes, which can affect its fluorescence properties. In addition, this compound can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-2-phenoxyacetamide. One area of research is the development of this compound-based probes for the detection of other metal ions, such as zinc and iron. Another area of research is the optimization of this compound for use in photodynamic therapy, including the development of new light sources and delivery methods. Finally, the potential use of this compound as an antimicrobial agent warrants further investigation, including studies on its efficacy against different types of bacteria and fungi.

Scientific Research Applications

N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-2-phenoxyacetamide has been studied for its potential use as a fluorescent probe for the detection of metal ions. It has been shown to selectively bind to copper ions and emit fluorescence, making it a useful tool for the detection of copper in biological samples. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy, which involves the use of light to activate a photosensitizing agent that can kill cancer cells.